6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C26H28N6O3
• Molecular Weight: 472.5 g/mol
• IUPAC Name: 6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C26H28N6O3/c27-23-20(25(33)28-10-13-30-14-16-35-17-15-30)18-21-24(29-22-8-4-5-11-31(22)26(21)34)32(23)12-9-19-6-2-1-3-7-19/h1-8,11,18,27H,9-10,12-17H2,(H,28,33)
• Standard InChI Key: ZXWXYAGOKVIOOL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCC5=CC=CC=C5

Introduction

Synthesis and Chemical Reactions

The synthesis of such complex organic compounds typically involves multi-step reactions. These processes often require various solvents and catalysts to optimize reaction conditions. For similar compounds, the synthesis may start with the formation of the triazatricyclo core, followed by the introduction of the morpholine and phenylethyl groups through appropriate coupling reactions.

Biological Activity and Potential Applications

Compounds with similar structures have shown potential biological activities, including interactions with enzymes and receptors. These interactions can lead to the modulation of signaling pathways, which may have therapeutic implications. For instance, compounds with morpholine and phenyl substituents have been explored for their anti-inflammatory and anticancer properties due to their ability to interact with biological targets involved in disease pathways.

Research Findings and Future Directions

While specific research findings on 6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide are not available, studies on analogous compounds suggest that further investigation into its biological activity and potential therapeutic applications could be fruitful. This would involve detailed biochemical assays and molecular modeling studies to understand its interactions with biological targets.